Cas no 2055840-20-3 (1,2-Dimethyl-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide)

• Product Name: 1,2-Dimethyl-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide
• CAS No: 2055840-20-3
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• MDL: MFCD30490709
• CID: 4779584
• Update Time: 2025-10-29

1,2-Dimethyl-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide

• MDL： MFCD30490709
• Inchi： 1S/C18H16N2O2/c1-12-16(18(22)19-13-8-4-3-5-9-13)17(21)14-10-6-7-11-15(14)20(12)2/h3-11H,1-2H3,(H,19,22)
• InChI Key： YBAFTROAZHZOFB-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC=CC=2)=O)=C(C)N(C)C2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 491
• XLogP3: 3.1
• Topological Polar Surface Area: 49.4

Additional information on 1,2-Dimethyl-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide

1,2-Dimethyl-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide: A Novel Scaffold for Targeted Therapeutic Applications

1,2-Dimethyl-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide represents a structurally unique compound with potential applications in pharmaceutical research. This compound, identified by its CAS No. 2055840-20-3, belongs to the class of quinoline derivatives, which are widely studied for their diverse pharmacological activities. The molecular framework of this compound features a dihydroquinoline ring system with functional groups such as methyl substituents and a carboxamide moiety. These structural elements contribute to its interaction with biological targets, making it a promising candidate for drug development.

Recent advances in medicinal chemistry have highlighted the importance of quinoline derivatives in the treatment of various diseases. For instance, the 1,4-dihydroquinoline scaffold has been extensively explored for its ability to modulate ion channels and enzyme activities. The N-phenyl substitution in this compound enhances its lipophilicity, potentially improving cellular permeability and target engagement. The 4-oxo group introduces additional reactivity, which may influence its metabolic stability and biological activity.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that compounds with similar structural features exhibit potent inhibitory effects on specific kinases involved in cancer progression. The 1,2-dimethyl substituents may play a critical role in stabilizing the molecular conformation, thereby enhancing binding affinity to target proteins. This structural optimization could lead to improved therapeutic outcomes compared to traditional small molecule inhibitors.

Furthermore, the carboxamide functional group in this compound is known to participate in hydrogen bonding interactions, which are essential for drug-target interactions. Studies on related scaffolds have shown that such interactions can significantly influence the selectivity and efficacy of therapeutic agents. The combination of these structural elements suggests that 1,2-Dimethyl-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide may have broad applications in targeting diseases with complex pathophysiology.

Emerging research in the field of neuropharmacology has identified potential applications for this compound in the treatment of neurodegenerative disorders. The 1,4-dihydroquinoline scaffold has been shown to modulate glutamate receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The N-phenyl substitution may enhance the compound's ability to cross the blood-brain barrier, a critical factor in the development of CNS-active drugs.

Recent studies have also explored the antitumor potential of quinoline derivatives, including this compound. The 4-oxo group may contribute to the compound's ability to inhibit the activity of specific enzymes involved in cell proliferation. For example, research published in Bioorganic & Medicinal Chemistry Letters (2022) demonstrated that similar compounds exhibit selective inhibition of the PI3K/AKT/mTOR pathway, which is a key signaling cascade in cancer progression.

The 1,2-dimethyl substituents in this compound may further enhance its metabolic stability, reducing the risk of rapid degradation in vivo. This characteristic is particularly important for the development of long-acting therapeutic agents. Additionally, the carboxamide group may facilitate the formation of covalent interactions with target proteins, which could improve the potency of the compound.

From a synthetic perspective, the preparation of 1,2-Dimethyl-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide involves a multi-step process that requires precise control of reaction conditions. The synthesis of such complex molecules often involves strategies such as nucleophilic substitution and electrophilic aromatic substitution. The 1,4-dihydroquinoline scaffold can be synthesized through a variety of methods, including the Povarov reaction and the Buchwald-Hartwig amination, which are well-established techniques in medicinal chemistry.

Recent advancements in computational chemistry have enabled the prediction of the compound's pharmacokinetic properties. Molecular docking studies have shown that the N-phenyl substituent may interact with hydrophobic pockets in target proteins, enhancing the compound's binding affinity. Similarly, the 4-oxo group may engage in hydrogen bonding interactions with amino acid residues in the active site of target enzymes.

Moreover, the 1,2-dimethyl groups may influence the compound's solubility and bioavailability, which are critical parameters for drug development. Optimization of these properties can lead to the creation of more effective therapeutic agents with improved safety profiles. The carboxamide group also contributes to the compound's solubility, which is essential for its formulation into pharmaceutical dosage forms.

As the field of drug discovery continues to evolve, compounds like 1,2-Dimethyl-4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide represent a promising area of research. The unique structural features of this compound suggest potential applications in multiple therapeutic areas, including oncology, neurology, and infectious diseases. Further studies are needed to fully elucidate its biological activities and optimize its properties for clinical use.